Cas no 128831-46-9 (Urea,N-[4-(2-chlorophenyl)-6,7-dimethyl-3-quinolinyl]-N'-(2,4-difluorophenyl)-)

• Product Name: Urea,N-[4-(2-chlorophenyl)-6,7-dimethyl-3-quinolinyl]-N'-(2,4-difluorophenyl)-
• CAS No: 128831-46-9
• MF: C₂₄H₁₈ClF₂N₃O
• MW: 437.869031429291
• CID: 141542
• PubChem ID: 125289
• Update Time: 2025-07-15

Urea,N-[4-(2-chlorophenyl)-6,7-dimethyl-3-quinolinyl]-N'-(2,4-difluorophenyl)- Chemical and Physical Properties

Names and Identifiers

• Urea,N-[4-(2-chlorophenyl)-6,7-dimethyl-3-quinolinyl]-N'-(2,4-difluorophenyl)-
• 1-[4-(2-chlorophenyl)-6,7-dimethyl-quinolin-3-yl]-3-(2,4-difluoropheny l)urea
• 1-[4-(2-chlorophenyl)-6,7-dimethylquinolin-3-yl]-3-(2,4-difluorophenyl)urea
• TMP-153
• CDQDU
• Tmp 153
• N-(4-(2-chlorophenyl)-6,7-dimethyl-3-quinolyl)-N'-(2,4-difluorophenyl)urea
• BDBM50038923
• Urea, N-[4-(2-chlorophenyl)-6,7-dimethyl-3-quinolinyl]-N'-(2,4-difluorophenyl)-
• DTXSID40155987
• N-(4-(2-Chlorophenyl)-6,7-dimethyl-3-quinolinyl)-N'-(2,4-difluorophenyl)urea
• 128831-46-9
• Urea, N-(4-(2-chlorophenyl)-6,7-dimethyl-3-quinolinyl)-N'-(2,4-difluorophenyl)-
• 1-(4-(2-Chlorophenyl)-6,7-dimethylquinolin-3-yl)-3-(2,4-difluorophenyl)urea
• PD019995
• CHEMBL64976
• SCHEMBL4100046
• 1-[4-(2-Chloro-phenyl)-6,7-dimethyl-quinolin-3-yl]-3-(2,4-difluoro-phenyl)-urea
• J-005629
• AKOS040755061
• DTXCID3078478

• Inchi： 1S/C24H18ClF2N3O/c1-13-9-17-21(10-14(13)2)28-12-22(23(17)16-5-3-4-6-18(16)25)30-24(31)29-20-8-7-15(26)11-19(20)27/h3-12H,1-2H3,(H2,29,30,31)
• InChI Key： FFKNNBNIAHVVCU-UHFFFAOYSA-N
• SMILES： ClC1C=CC=CC=1C1C(=CN=C2C=C(C)C(C)=CC=12)NC(NC1C=CC(=CC=1F)F)=O

Computed Properties

• Exact Mass: 437.11100
• Monoisotopic Mass: 437.110646
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 31
• Rotatable Bond Count: 5
• Complexity: 626
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 54
• XLogP3: 5.9

Experimental Properties

• Density: 1.388
• Melting Point: approximate 217℃
• Boiling Point: 489°C at 760 mmHg
• Flash Point: 249.6°C
• Refractive Index: 1.686
• PSA: 54.02000
• LogP: 7.24020

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Phenylquinolines

Additional information on Urea,N-[4-(2-chlorophenyl)-6,7-dimethyl-3-quinolinyl]-N'-(2,4-difluorophenyl)-

Introduction to Urea, [N-[4-(2-chlorophenyl)-6,7-dimethyl-3-quinolinyl]-N'-(2,4-difluorophenyl)]

The compound Urea, N-[4-(2-chlorophenyl)-6,7-dimethyl-3-quinolinyl]-N'-(2,4-difluorophenyl), with the CAS number 128831-46-9, represents a fascinating intersection of organic chemistry and pharmaceutical innovation. This molecule, characterized by its complex aromatic and heterocyclic structure, has garnered significant attention in recent years due to its potential applications in medicinal chemistry and drug development. The presence of multiple functional groups, including chloro and fluoro substituents, as well as the quinolinyl moiety, contributes to its unique chemical properties and reactivity.

In the realm of pharmaceutical research, the synthesis and characterization of such intricate molecules are crucial for developing novel therapeutic agents. The structural features of Urea, N-[4-(2-chlorophenyl)-6,7-dimethyl-3-quinolinyl]-N'-(2,4-difluorophenyl) make it a promising candidate for further exploration in various therapeutic areas. Specifically, the combination of a quinolinyl backbone with fluoro and chloro-substituted phenyl groups suggests potential bioactivity against a range of biological targets.

Recent advancements in computational chemistry have enabled more precise predictions of molecular interactions and pharmacokinetic properties. These computational tools have been instrumental in designing derivatives of Urea, N-[4-(2-chlorophenyl)-6,7-dimethyl-3-quinolinyl]-N'-(2,4-difluorophenyl) that exhibit enhanced efficacy and reduced toxicity. Such innovations underscore the importance of integrating computational methods with experimental approaches to accelerate drug discovery.

The quinolinyl scaffold is particularly noteworthy in medicinal chemistry due to its well-documented biological activities. Quinolines and their derivatives have been extensively studied for their antimicrobial, antimalarial, and anticancer properties. The incorporation of additional functional groups into this framework can modulate its pharmacological profile, leading to the discovery of new drugs with improved therapeutic outcomes. For instance, the fluoro substituents in Urea, N-[4-(2-chlorophenyl)-6,7-dimethyl-3-quinolinyl]-N'-(2,4-difluorophenyl) may enhance metabolic stability and binding affinity to biological targets.

Moreover, the chloro group at the 4-position of the phenyl ring adds another layer of complexity to this molecule. Chloro-substituted aromatic compounds are known for their diverse biological activities and have been widely used in the development of pharmaceuticals. The interplay between these functional groups can lead to synergistic effects that optimize drug performance. This highlights the importance of structural diversity in medicinal chemistry and underscores the need for systematic exploration of novel molecular architectures.

Experimental studies on Urea, N-[4-(2-chlorophenyl)-6,7-dimethyl-3-quinolinyl]-N'-(2,4-difluorophenyl) have revealed intriguing insights into its reactivity and potential applications. For example, researchers have investigated its interactions with enzymes and receptors relevant to various diseases. These studies have provided valuable data for designing more effective therapeutic agents based on this scaffold. Additionally, the synthesis of analogs has allowed for fine-tuning of its pharmacological properties, leading to compounds with enhanced selectivity and potency.

The role of fluorine in medicinal chemistry cannot be overstated. Fluoro-substituted compounds often exhibit improved pharmacokinetic profiles due to their enhanced lipophilicity and metabolic stability. In Urea, N-[4-(2-chlorophenyl)-6,7-dimethyl-3-quinolinyl]-N'-(2,4-difluorophenyl), the presence of two fluoro atoms at the 2 and 4 positions of one phenyl ring contributes significantly to these favorable properties. This has made it a particularly attractive molecule for further development in drug discovery.

In conclusion,Urea,N-[N-[4-(2-chlorophenyl)6,7-dimethyl-3-quinolinyl]-N'(2,4-difluorophenyl)) is a structurally complex molecule with significant potential in pharmaceutical research. Its unique combination of functional groups makes it a valuable scaffold for developing novel therapeutic agents. As computational methods continue to advance and experimental techniques become more refined，the exploration of such molecules will undoubtedly lead to groundbreaking discoveries in medicine.